![molecular formula C12H13Cl2N3OS B6280784 4-(2-tert-butyl-4,5-dichlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-ol CAS No. 1416374-07-6](/img/no-structure.png)
4-(2-tert-butyl-4,5-dichlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-ol
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{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(2-tert-butyl-4,5-dichlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-ol' involves the conversion of 2-tert-butyl-4,5-dichloronitrobenzene to 2-tert-butyl-4,5-dichloroaniline, followed by the reaction of the latter with sodium hydrosulfide to form 4-(2-tert-butyl-4,5-dichlorophenyl)-5-sulfanyl-1,2,4-triazole. The final step involves the reduction of the nitro group in the triazole ring to form the desired compound.", "Starting Materials": [ "2-tert-butyl-4,5-dichloronitrobenzene", "Sodium hydrosulfide", "Hydrochloric acid", "Sodium hydroxide", "Sodium nitrite", "Sodium borohydride", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Reduction of 2-tert-butyl-4,5-dichloronitrobenzene to 2-tert-butyl-4,5-dichloroaniline using sodium borohydride in acetic acid", "Step 2: Reaction of 2-tert-butyl-4,5-dichloroaniline with sodium hydrosulfide in hydrochloric acid to form 4-(2-tert-butyl-4,5-dichlorophenyl)-5-sulfanyl-1,2,4-triazole", "Step 3: Reduction of the nitro group in the triazole ring using sodium borohydride in acetic acid to form the desired compound '4-(2-tert-butyl-4,5-dichlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-ol'" ] } | |
CAS RN |
1416374-07-6 |
Product Name |
4-(2-tert-butyl-4,5-dichlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-ol |
Molecular Formula |
C12H13Cl2N3OS |
Molecular Weight |
318.2 |
Purity |
95 |
Origin of Product |
United States |
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